Cas no 495417-33-9 ((3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)methanol)
495417-33-9 structure
Product Name:(3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)methanol
CAS No:495417-33-9
MF:C11H10ClNO2
MW:223.655601978302
CID:1084767
PubChem ID:11806309
Update Time:2025-04-20
(3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)methanol
- [3-(2-Chlorophenyl)-5-methyl-1,2-oxazol-4-yl]methanol
- DTXSID301240915
- 3-(2-Chlorophenyl)-5-methyl-4-isoxazolemethanol
- 495417-33-9
-
- Inchi: 1S/C11H10ClNO2/c1-7-9(6-14)11(13-15-7)8-4-2-3-5-10(8)12/h2-5,14H,6H2,1H3
- InChI Key: PLNYBWKSBUSSHC-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1C(CO)=C(C)ON=1
Computed Properties
- Exact Mass: 223.0401
- Monoisotopic Mass: 223.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- PSA: 46.26
(3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)methanol Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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